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Compound of Interest

Compound Name: Ala-Ala-OMe

Cat. No.: B12386760

For Researchers, Scientists, and Drug Development Professionals
Introduction

L-Alanyl-L-alanine methyl ester is a dipeptide derivative composed of two L-alanine amino acid
residues with a methyl ester protecting group at the C-terminus. Its primary role in scientific
research and development is as a chemical intermediate and a building block in peptide
synthesis. This guide provides a summary of the available technical information for L-Alanyl-L-
alanine methyl ester, with a focus on its chemical properties, synthesis, and applications in
further research. Due to the limited availability of in-depth biological studies on the unprotected
form of this dipeptide ester, this guide also references its hydrochloride salt and N-protected
derivatives where relevant.

Chemical and Physical Properties

Quantitative data for L-Alanyl-L-alanine methyl ester is sparse in the literature. However, data
for its more commonly supplied hydrochloride salt is available and provides a useful reference
for researchers.
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Property Data Reference

L-Alanyl-L-alanine methyl ester
Compound Name ) [1]
hydrochloride

Ala-Ala-OMe-HCI, Methyl di-
Synonyms ) ) [1]
alanine hydrochloride

41036-19-5 (for hydrochloride

CAS Number salt); 24326-09-8 (for free [1]
base)

Molecular Formula C7H14N203-HCI [1]

Molecular Weight 210.66 g/mol [1]

Appearance White powder

Purity > 98% (by TLC)

Storage Conditions 0-8°C

Experimental Protocols

Detailed experimental protocols for the direct biological application of L-Alanyl-L-alanine methyl
ester are not widely published. Its primary utility is in the synthesis of more complex peptides.
Below is a generalized experimental workflow for its synthesis.

Synthesis of L-Alanyl-L-alanine Methyl Ester

The synthesis of L-Alanyl-L-alanine methyl ester typically involves the coupling of an N-
protected L-alanine with L-alanine methyl ester, followed by the deprotection of the N-terminus.
A common approach is solution-phase peptide synthesis.

A General Protocol for the Synthesis of N-Protected L-Alanyl-L-alanine Methyl Ester:
o Preparation of Reactants:

o Dissolve N-protected L-alanine (e.g., Boc-L-alanine or Cbz-L-alanine) and a coupling
agent (e.g., HATU, HBTU, or DCC) in an appropriate aprotic solvent (e.g., DMF or DCM).
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o In a separate flask, dissolve L-alanine methyl ester hydrochloride and a non-nucleophilic
base (e.g., N-methylmorpholine or diisopropylethylamine) in the same solvent to neutralize
the hydrochloride and free the amine.

e Coupling Reaction:

o Slowly add the solution of L-alanine methyl ester to the solution of activated N-protected L-
alanine.

o Stir the reaction mixture at room temperature for several hours to overnight, monitoring the
reaction progress by TLC or LC-MS.

e Work-up and Purification:
o Upon completion, quench the reaction and remove the solvent under reduced pressure.

o Redissolve the residue in an organic solvent like ethyl acetate and wash sequentially with
a weak acid solution (e.g., 1M HCI), a weak base solution (e.g., saturated NaHCOs), and
brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the
crude N-protected dipeptide ester.

o Purify the crude product by flash column chromatography or recrystallization.
Deprotection to Yield L-Alanyl-L-alanine Methyl Ester:

The final step is the removal of the N-terminal protecting group. The method depends on the
protecting group used:

e Boc Group Removal: Treat the N-Boc-protected dipeptide with a strong acid, such as
trifluoroacetic acid (TFA) in dichloromethane (DCM).

e Cbz Group Removal: Perform catalytic hydrogenation using a palladium catalyst (e.g., Pd/C)
under a hydrogen atmosphere.

Following deprotection and appropriate work-up, L-Alanyl-L-alanine methyl ester is obtained,
often as its corresponding salt (e.g., TFA or hydrochloride salt), which can be used directly in
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subsequent reactions or neutralized.

Applications in Research and Development

The primary application of L-Alanyl-L-alanine methyl ester is as an intermediate in the
synthesis of larger peptides and peptidomimetics for various research purposes, including:

e Drug Discovery: As a component of more complex peptide-based drugs.
» Biochemical Research: In studies of protein structure, function, and interactions.

o Materials Science: In the synthesis of peptide-based polymers and biomaterials. For
instance, poly(N-acryloyl-L-alanyl-L-alanine methyl ester) has been synthesized and
investigated for its potential in forming nanoparticles.

While L-Alanyl-L-alanine methyl ester itself is not known to have specific biological activity or
be involved in cell signaling, it serves as a crucial building block for creating molecules with
such properties.
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Conclusion

L-Alanyl-L-alanine methyl ester is a valuable dipeptide derivative for synthetic chemistry,
particularly in the construction of larger, more complex peptide structures. While in-depth data
on its biological activity and role in signaling pathways are not currently available, its utility as a
building block is well-established. Researchers utilizing this compound should refer to the
properties of its hydrochloride salt for handling and storage information and employ standard
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peptide synthesis protocols for its incorporation into target molecules. Further research into the
biological effects of this and similar small dipeptide esters could reveal novel applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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